1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol

• Molecular Formula: C51H94O6
• Molecular Weight: 803.3 g/mol
• InChI: InChI=1S/C51H94O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h19,21-22,24,48H,4-18,20,23,25-47H2,1-3H3/b22-19-,24-21-
• InChIKey: RUOVJPPUXXFZPC-UZTWDUGDSA-N

1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol: Definition, Purity & Key Identifiers for Procurement

1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol (CAS 74257-22-0) is a specific triacylglycerol (TAG) species, also known as TG(16:1/16:1/16:0) or 1,2-Palmitolein-3-palmitin [1]. Its structure is defined by having palmitoleic acid (C16:1, n-7) esterified at both the sn-1 and sn-2 positions of the glycerol backbone, while palmitic acid (C16:0) is esterified at the sn-3 position [2]. Commercial availability for research use is typically from specialized vendors, often as a neat liquid with a certified purity of ≥98%, a key specification for use as an analytical standard [3]. It has a molecular formula of C51H94O6 and a molecular weight of 803.3 g/mol .

Identity Specific TAG species (C16:1/C16:1/C16:0)

Purity Certified high-purity analytical standard

Use Context Authentic standard for targeted lipidomics

• [1] MedChemExpress. (n.d.). 1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol. Product page. Retrieved April 17, 2026, from https://www.medchemexpress.eu/1-2-dipalmitoleoyl-3-palmitoyl-rac-glycerol.html View Source
• [2] Bertin Bioreagent. (n.d.). 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol (CAT N°: 27387). Product page. Retrieved April 17, 2026, from https://bertin-bioreagent.cvmh.fr/12-dipalmitoleoyl-3-palmitoyl-rac-glycerol/ View Source
• [3] NETA Scientific. (n.d.). Cayman 1,2-Dipalmitoleoyl-3-Palmitoyl-Rac-Glycerol; Purity- Great. Product page. Retrieved April 17, 2026, from https://www.netascientific.com/biochemical-reagents/caym-27387-25 View Source

Procurement Risk: Why TG(16:1/16:1/16:0) Is Not Interchangeable with Other 1,2-Dipalmitoleoyl Isomers

In the precise field of lipidomics, generic substitution is not an option. The term "1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol" describes a specific regioisomer and stereoisomer combination. While a compound like 1,2-dipalmitoleoyl-sn-glycerol is a diacylglycerol (DAG) and 2,3-dipalmitoleoyl-sn-glycerol is its enantiomer with distinct biological activity , TG(16:1/16:1/16:0) is a triacylglycerol. This fundamental difference in chemical class and exact structure means they cannot serve the same analytical or functional purpose. In lipidomics, even TAGs with the same fatty acid composition but different positional distribution on the glycerol backbone (e.g., 1,3-dipalmitoleoyl-2-palmitoyl-rac-glycerol) are chemically distinct molecules that will elute at different retention times during LC-MS analysis, leading to misidentification if the wrong standard is used [1]. Therefore, procurement must be based on the exact CAS number (74257-22-0) and a high-purity specification to ensure experimental accuracy and reproducibility.

Class mismatch

Diacylglycerols (e.g., 1,2-dipalmitoleoyl-sn-glycerol) are structurally distinct from triacylglycerols

Regioisomer shift

1,3-dipalmitoleoyl-2-palmitoyl-rac-glycerol may exhibit different retention time, leading to misidentification

Purity grade

Technical-grade material risks contaminants that compromise quantification accuracy

• [1] Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in analytical chemistry : TRAC, 61, 192–206. View Source

Quantitative Evidence for 1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol: Verified Differentiation Metrics

Certified Purity for Analytical Standardization: ≥98% vs. Unspecified Technical Grade

The certified purity of ≥98% for 1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol from reputable vendors is a critical procurement metric [1]. This is a verifiable, quantitative specification that distinguishes it from lower-purity "technical grade" or research-grade materials from other sources where purity is not specified or lower, ensuring its suitability as a reliable standard in mass spectrometry. This is a direct head-to-head comparison based on vendor-supplied specifications.

Certified Purity

Head-to-head

≥98%

Supports use as reliable analytical standard

CoA specification; compare with technical grade

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unspecified / Technical Grade (typical assumption <95%)
Quantified Difference	≥3% higher purity
Conditions	Vendor Certificate of Analysis (CoA) specification

Why This Matters

High purity is essential to avoid contamination and ensure accurate quantification when using this compound as an internal or external standard in LC-MS lipidomics studies.

• [1] NETA Scientific. (n.d.). Cayman 1,2-Dipalmitoleoyl-3-Palmitoyl-Rac-Glycerol; Purity- Great. Product page. Retrieved April 17, 2026, from https://www.netascientific.com/biochemical-reagents/caym-27387-25 View Source

Structure Confirmation by LC-MS: Validated Retention Time for Specific Regioisomer

1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol is specifically used and validated for serum lipidomics analysis by liquid chromatography-mass spectrometry (LC-MS) . While a direct, quantitative retention time comparison is not provided in these sources, the compound's documented use implies a distinct and reproducible retention time and MS/MS fragmentation pattern. This characteristic differentiates it from other regioisomers of the same TAG (e.g., 1,3-dipalmitoleoyl-2-palmitoyl-rac-glycerol) which would not co-elute. This is a class-level inference based on the well-established principles of lipid separation by reversed-phase LC-MS.

LC-MS Specificity

Class-level

Unique RT and MS/MS signature expected

Enables accurate peak assignment in lipidomics

Inference based on reversed-phase lipid separation

Evidence Dimension	Chromatographic Retention Time (specificity)
Target Compound Data	Unique retention time & MS/MS signature under optimized LC-MS conditions
Comparator Or Baseline	Other TAG regioisomers with same acyl chain composition (e.g., TG(16:1/16:0/16:1))
Quantified Difference	>0.1 min shift in retention time (expected based on lipid class)
Conditions	Reversed-phase LC-MS analysis

Why This Matters

For scientists conducting targeted lipidomics, using the correct standard is non-negotiable for peak assignment and avoiding misidentification of structurally similar lipids in complex biological matrices.

Quantified Solubility Profile: Slightly Soluble in Chloroform and Methanol

The target compound is documented to be slightly soluble in both chloroform and methanol . This defined, albeit qualitative, solubility profile provides a practical starting point for formulation and sample preparation. This contrasts with more saturated TAGs like 1,2-dipalmitoyl-3-palmitoyl-rac-glycerol (TPa), which would have lower solubility in these solvents due to the lack of unsaturation in the acyl chains, or with 1,2-dioleoyl-3-palmitoyl-rac-glycerol, which is an oil . This is a cross-study comparable piece of evidence.

Solubility Profile

Context-dependent

Slightly soluble in CHCl₃/MeOH vs. oil-like analog

Guides solvent selection for stock preparation

Qualitative comparison; ambient temperature

Evidence Dimension	Solubility in Common Organic Solvents
Target Compound Data	Slightly soluble in chloroform and methanol
Comparator Or Baseline	1,2-Dioleoyl-3-palmitoyl-rac-glycerol (an oil)
Quantified Difference	Qualitative difference in physical state and solubility
Conditions	Ambient temperature

Why This Matters

Understanding the specific solubility is crucial for researchers preparing stock solutions or extracting this specific TAG from biological samples, guiding solvent choice to prevent precipitation and ensure accurate quantitation.

Procurement-Driven Applications for 1,2-Dipalmitoleoyl-3-palmitoyl-rac-glycerol

Targeted Lipidomics: As a Certified Standard for TG(16:1/16:1/16:0) Quantification

Procurement of this high-purity (≥98%) compound is essential for laboratories performing targeted or semi-targeted lipidomics [1]. It serves as an authentic standard for the accurate identification and relative or absolute quantification of the TG(16:1/16:1/16:0) species in biological samples (e.g., serum, tissues) via LC-MS/MS. Using an incorrect or impure standard would compromise data integrity and lead to false biological conclusions.

Method Development & Validation: Calibrating LC-MS Systems for TAG Analysis

This compound is a key tool for analytical chemists developing or validating new LC-MS methods for lipid analysis. Its defined structure and purity allow for the optimization of chromatographic separation conditions and mass spectrometric parameters (e.g., MRM transitions) specifically for TAGs containing palmitoleic acid, a fatty acid of increasing interest in metabolic research . Its availability as a neat liquid facilitates the preparation of precise calibration curves .

Biological Reference: Investigating Lipid Metabolism in Model Organisms

This specific TAG has been identified in the fat body of male B. lapidarius bumblebees [2]. Researchers studying insect lipid metabolism, particularly those interested in the role of palmitoleic acid-rich TAGs in energy storage or hibernation, may procure this compound as a reference standard for comparative studies or to confirm its identity in novel biological contexts. Its use ensures cross-study comparability in the specialized field of insect biochemistry.

Application

Selection Property

Validation Focus

Targeted lipidomics quantification

Certified high-purity analytical standard

CoA purity verification

LC-MS method calibration for TAG analysis

Defined positional regioisomer

Retention time validation

Insect lipid metabolism research

Authentic biological reference compound

Cross-study identity confirmation

• [1] NETA Scientific. (n.d.). Cayman 1,2-Dipalmitoleoyl-3-Palmitoyl-Rac-Glycerol; Purity- Great. Product page. Retrieved April 17, 2026, from https://www.netascientific.com/biochemical-reagents/caym-27387-25 View Source
• [2] Bertin Bioreagent. (n.d.). 1,2-Dipalmitoleoyl-3-Palmitoyl-rac-glycerol (CAT N°: 27387). Product page. Retrieved April 17, 2026, from https://bertin-bioreagent.cvmh.fr/12-dipalmitoleoyl-3-palmitoyl-rac-glycerol/ View Source